Cas no 475272-13-0 (4-Cyanomethoxyphenylboronic acid, pinacol ester)

• Product Name: 4-Cyanomethoxyphenylboronic acid, pinacol ester
• CAS No: 475272-13-0
• Molecular Formula: C₁₄H₁₈BNO₃
• Molecular Weight: 259.10862
• MDL: MFCD06795675
• CID: 828917
• PubChem ID: 329774428

4-Cyanomethoxyphenylboronic acid, pinacol ester Properties

Names and Identifiers

• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
• 4-Cyanomethoxyphenylboronic acid, pinacol ester
• 4-CYANOMETHOXY-PHENYLBORONIC ACID, PINACOL ESTER
• BM347
• AT16994
• 475272-13-0
• 4-Cyanomethoxyphenylboronic acid pinacol ester
• KUWMNVDETFAUDB-UHFFFAOYSA-N
• SCHEMBL480064
• AB29229
• AKOS015960077
• DTXSID80590378
• 4-Cyanomethoxyphenylboronic acid, pinacol ester, AldrichCPR
• MFCD06795675
• [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
• PS-9702
• 4-CYANOMETHOXY-PHENYLBORONIC ACID PINACOL ESTER
• 4-cyanomethoxy-phenylboronic acid pinacol ester, AldrichCPR
• CS-0174780
• [4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile

• MDL： MFCD06795675
• InChIKey： KUWMNVDETFAUDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-5-7-12(8-6-11)17-10-9-16/h5-8H,10H2,1-4H3
• SMILES： CC1(C)C(C)(C)OB(C2=CC=C(C=C2)OCC#N)O1

Computed Properties

• Exact Mass: 259.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 259.1379736g/mol
• Heavy Atom Count: 19
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• LogP: 1.88818
• PSA: 51.48000

4-Cyanomethoxyphenylboronic acid, pinacol ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

4-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%